molecular formula C14H10N2O B3058864 6-Phenyl-1,7-naphthyridin-8(7H)-one CAS No. 922527-21-7

6-Phenyl-1,7-naphthyridin-8(7H)-one

Cat. No.: B3058864
CAS No.: 922527-21-7
M. Wt: 222.24 g/mol
InChI Key: FHBOETGFOZMIBL-UHFFFAOYSA-N
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Description

“6-Phenyl-1,7-naphthyridin-8-amine” is a chemical compound with the molecular formula C14H11N3 . Its molecular weight is 221.263 .

Scientific Research Applications

Synthesis of Analogues and Derivatives

  • Synthesis of 6H-indolo[2,3-b][1,6]naphthyridines : These compounds are synthesized as the 5-aza analogues of ellipticine alkaloids. The process involves the treatment of specific isocyanates with iminophosphorane, leading to compounds with potential medicinal chemistry applications (Q. Zhang et al., 2000).

  • Derivation of Naphthyridine Isomers : Studies on the solvatochromism in naphthyridine derivatives indicate the relative stabilities of isomers and their interactions with solvents, adding to the understanding of these compounds' properties (M. Santo et al., 2003).

Pharmaceutical Applications

  • Discovery of MET/AXL Kinase Inhibitors : Research involving the synthesis of naphthyridin-1(2H)-one building blocks led to the discovery of new MET/AXL kinase inhibitors. These findings are significant in the field of cancer research (Ming-Shu Wang et al., 2020).

  • Development of Antitumor Agents : 2-aryl-1,8-naphthyridin-4(1H)-ones have been synthesized and evaluated as potential anticancer drug candidates. These compounds showed significant cytotoxic effects against various human tumor cell lines (K. Chen et al., 1997).

  • Antimicrobial and Antimycobacterial Activities : Some 4-phenyl-1,8-naphthyridine derivatives demonstrated marked activity against Mycobacterium tuberculosis and other bacterial strains, showing potential for antimicrobial and antituberculosis applications (P. Ferrarini et al., 1998).

Properties

IUPAC Name

6-phenyl-7H-1,7-naphthyridin-8-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10N2O/c17-14-13-11(7-4-8-15-13)9-12(16-14)10-5-2-1-3-6-10/h1-9H,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHBOETGFOZMIBL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC3=C(C(=O)N2)N=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00582558
Record name 6-Phenyl-1,7-naphthyridin-8(7H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00582558
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

222.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

922527-21-7
Record name 6-Phenyl-1,7-naphthyridin-8(7H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00582558
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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